Cas no 591-18-4 (1-Bromo-3-iodobenzene)

• Product Name: 1-Bromo-3-iodobenzene
• CAS No: 591-18-4
• MF: C₆H₄BrI
• MW: 282.904433250427
• MDL: MFCD00001043
• CID: 38587
• PubChem ID: 11561
• Update Time: 2025-04-18

1-Bromo-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-iodobenzene
• 1-bromo-3-iodo-benzen
• Benzene, 1-bromo-3-iodo-
• 3-Bromoiodobenzene m-Bromoiodobenzene
• 3-bromoiodbenzene
• 3-BROMO-1-IODOBENZENE
• 1-Bromo-3-iodobenzene (stabilized with Copper chip)
• 3-Bromophenyl iodide
• m-Iodobromobenzene
• m-bromoiodobenzene
• 1-iodo-3-bromobenzene
• 3-iodobromobenzene
• Benzene,1-bromo-3-iodo
• 3-Bromoiodobenzene (stabilized with Copper chip)
• 3-Bromoiodobenzene

• MDL： MFCD00001043
• Inchi： 1S/C6H4BrI/c7-5-2-1-3-6(8)4-5/h1-4H
• InChI Key： CTPUUDQIXKUAMO-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1)Br
• BRN： 1854384

Computed Properties

• Exact Mass: 281.85400
• Monoisotopic Mass: 281.854
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not available
• Density: 2.219 g/mL at 25 °C(lit.)
• Melting Point: −9.3-−9 °C (lit.)
• Boiling Point: 120°C/18mmHg
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.66(lit.)
• Water Partition Coefficient: Insoluble
• PSA: 0.00000
• LogP: 3.05370
• Sensitiveness: Light Sensitive
• Solubility: Not available

1-Bromo-3-iodobenzene Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT, LIGHT SENSITIVE
• TSCA：T
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes
• Solvents and Organic Chemicals Organic Compounds Organic Halides